

Application Notes and Protocols: VMD-928

Clinical Trial

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: VMD-928
CAS No.: 1802770-18-8
Cat. No.: B15617439

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a summary of the available clinical trial information for **VMD-928**, an investigational oral therapeutic. The protocols outlined are based on publicly accessible data from the Phase 1 clinical trial (NCT03556228).

Introduction

VMD-928 is a first-in-class, oral, allosteric, and irreversible selective inhibitor of Tropomyosin receptor kinase A (TrkA), a protein encoded by the NTRK1 gene.[1][2][3][4] Upregulation of the TrkA signaling pathway is an oncogenic driver in various tumor types.[1][2] **VMD-928** acts as a molecular glue, binding two TrkA proteins together, which leads to the inhibition of TrkA function and its downstream signaling pathways, including activated ERK.[1][2] This novel mechanism of action offers a potential therapeutic strategy for patients with advanced solid tumors or lymphoma, particularly those with TrkA protein overexpression.[1][2]

Quantitative Data Summary

The following tables summarize the key quantitative data from the Phase 1 dose-escalation study of **VMD-928**.[\[1\]](#)[\[2\]](#)

Table 1: **VMD-928** Dose Escalation and Recommended Phase 2 Dose (RP2D)

Dose Level	Daily Dosage	Administration	Notes
Dose Escalation Cohorts	300 mg/day to 2400 mg/day	Oral	Four dose escalation cohorts were evaluated in non-biomarker-selected patients. [1] [2]
Maximum Tolerated Dose Level	2400 mg/day	Oral	One dose-limiting toxicity (DLT) of elevated bilirubin, AST, and ALT was observed. [1] [2]
De-escalated Dose	1200 mg/day	Oral (divided doses)	The dose was de-escalated following the DLT at the highest dose. [1] [2]
Recommended Phase 2 Dose (RP2D)	1200 mg/day	Oral (600 mg twice daily)	This dose was well-tolerated with mainly gastrointestinal side effects. [1] [2]

Table 2: Pharmacokinetic Parameter

Parameter	Value Range	Notes
Trough Concentrations (C _{trough})	5.3 to 727 ng/mL	Observed across the dose escalation cohorts. [1] [2]

Experimental Protocols

The following are generalized protocols based on the Phase 1 clinical trial design for **VMD-928**.

1. Patient Selection and Enrollment Protocol

- Objective: To enroll adult patients with advanced solid tumors or lymphoma for which no standard or curative therapy exists.[\[5\]](#)[\[6\]](#)[\[7\]](#)
- Inclusion Criteria:
 - Histologically or cytologically confirmed diagnosis of a solid tumor or lymphoma that is non-responsive to or has progressed after standard therapy.[\[6\]](#)[\[7\]](#)
 - Eastern Cooperative Oncology Group (ECOG) Performance Status of 0 or 1.[\[7\]](#)
 - Ability to take oral medication.[\[6\]](#)[\[7\]](#)
 - Adequate organ system function.[\[6\]](#)[\[7\]](#)
 - Availability of archival tumor tissue or consent for a pre-treatment tumor biopsy for TrkA expression analysis.[\[5\]](#)[\[7\]](#)
- Exclusion Criteria:
 - Receipt of chemotherapy with delayed toxicity within the last 14 days (six weeks for nitrosourea or mitomycin C).[\[5\]](#)[\[8\]](#)
 - Receipt of radiation, immunotherapy, biologic therapy, surgery, or tumor embolization within the past 2 weeks.[\[5\]](#)[\[8\]](#)
 - Receipt of an investigational anticancer drug within 14 days or 5 half-lives of the agent, whichever is longer, prior to the first dose of **VMD-928**.[\[5\]](#)[\[8\]](#)

2. Dose Escalation and RP2D Determination Protocol

- Objective: To assess the safety and tolerability of **VMD-928** and determine the recommended phase 2 dose (RP2D).[\[1\]](#)[\[2\]](#)
- Methodology:

- Enroll non-biomarker-selected patients into sequential dose escalation cohorts, starting at 300 mg/day and escalating to 2400 mg/day.[1][2]
- Administer **VMD-928** orally.
- Monitor patients for dose-limiting toxicities (DLTs).
- Based on the safety and tolerability profile, identify the maximum tolerated dose (MTD) and the RP2D.[1][2]


3. Pharmacokinetic (PK) and Pharmacodynamic (PD) Assessment Protocol

- Objective: To characterize the PK and PD of **VMD-928**. [1][2][3][4]
- Methodology:
 - Collect blood samples at specified time points to determine plasma concentrations of **VMD-928**, including trough concentrations (C_{trough}). [1][2]
 - Collect tumor biopsies before and after treatment to assess the biological activity of **VMD-928**. [5][7][8]
 - Analyze the inhibition of downstream effectors of TrkA signaling, such as activated ERK, in tumor tissue. [1][2]

4. Antitumor Activity Assessment Protocol


- Objective: To assess the preliminary antitumor activity of **VMD-928**. [1][2]
- Methodology:
 - Enroll patients in expansion cohorts at the RP2D, with a focus on biomarker-selected patients with tumors exhibiting high TrkA protein expression. [1][2]
 - Perform tumor assessments at baseline and regular intervals during treatment using standard imaging techniques (e.g., CT, MRI).
 - Evaluate tumor response based on established criteria (e.g., RECIST).

Visualizations



[Click to download full resolution via product page](#)

Caption: **VMD-928** Mechanism of Action.



[Click to download full resolution via product page](#)

Caption: **VMD-928** Phase 1 Clinical Trial Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. ascopubs.org [ascopubs.org]
- 2. researchgate.net [researchgate.net]

- [3. ascopubs.org \[ascopubs.org\]](https://ascopubs.org)
- [4. researchgate.net \[researchgate.net\]](https://researchgate.net)
- [5. Selective TrkA Inhibitor VMD-928 to Treat TrkA Overexpression Driven Solid Tumors or Lymphoma | Clinical Research Trial Listing \[centerwatch.com\]](#)
- [6. clinicaltrial.be \[clinicaltrial.be\]](https://clinicaltrial.be)
- [7. Selective TrkA Inhibitor VMD-928 to Treat TrkA Overexpression Driven Solid Tumors or Lymphoma \[ctv.veeva.com\]](#)
- [8. bcan.org \[bcan.org\]](https://bcan.org)
- To cite this document: BenchChem. [Application Notes and Protocols: VMD-928 Clinical Trial]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b15617439/docs#application-notes-and-protocols-vmd-928-clinical-trial\]](https://www.benchchem.com/product/b15617439/docs#application-notes-and-protocols-vmd-928-clinical-trial)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check